Cas no 243-55-0 (11h-indeno[1,2-b]quinoxaline)

11h-indeno[1,2-b]quinoxaline structure
11h-indeno[1,2-b]quinoxaline structure
Product Name:11h-indeno[1,2-b]quinoxaline
CAS No:243-55-0
MF:C15H10N2
MW:218.253303050995
CID:1417008
PubChem ID:255774
Update Time:2025-04-20

11h-indeno[1,2-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 11h-indeno[1,2-b]quinoxaline
    • AR-1C0464
    • CTK4F3465
    • AC1Q1GUV
    • NCIOpen2_004277
    • 11H-Indeno[1,2-b]chinoxalin
    • SureCN4071777
    • AC1L5T5I
    • 11H-Indeno&lt
    • 1,2-b&gt
    • chinoxalin
    • 6H-indolo-[2,3-b]quinoxaline
    • AC1Q4WJI
    • quinoxaline
    • NSC81526
    • AR-1C0464; CTK4F3465; AC1Q1GUV; NCIOpen2_004277; 11H-Indeno[1,2-b]chinoxalin; SureCN4071777; AC1L5T5I; 11H-Indeno< 1,2-b> chinoxalin; 6H-indolo-[2,3-b]quinoxaline; AC1Q4WJI; 11H-indeno< 1,2-b> quinoxaline; NSC81526;
    • AKOS024340870
    • NSC211493
    • 11h-indeno(1,2-b)quinoxaline
    • NSC-81526
    • 243-55-0
    • DTXSID60292308
    • NSC-211493
    • SCHEMBL4071777
    • MDL: MFCD00160699
    • Inchi: 1S/C15H10N2/c1-2-6-11-10(5-1)9-14-15(11)17-13-8-4-3-7-12(13)16-14/h1-8H,9H2
    • InChI Key: ZPWNRRJVDHVOAF-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C2C=1CC1C=CC=CC=12

Computed Properties

  • Exact Mass: 218.0845
  • Monoisotopic Mass: 218.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
  • LogP: 3.20100
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